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Introduction to Sulfaguanidine

Sulfaguanidine is a sulfonamide antibiotic that has maintained relevance due to its specific physicochemical

properties and specialized applications. As a derivative of sulfanilamide, its core structure consists of a

sulfonamide group linked to a guanidine moiety [1]. The figure below illustrates the core structural

relationship between sulfanilamide and sulfaguanidine.
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Structural derivation of sulfaguanidine from the sulfanilamide core.

Its primary mechanism of action is historically rooted in the competitive inhibition of bacterial

dihydropteroate synthase. This enzyme is crucial for the incorporation of para-aminobenzoic acid (PABA)

into folic acid, thereby depleting nucleotides and inhibiting bacterial growth [2]. A key differentiator for

sulfaguanidine is its high pKa of approximately 12.1 [3]. This makes the molecule predominantly

positively charged at physiological pH, which is directly responsible for its poor absorption from the

gastrointestinal tract [2] [1]. This property historically led to its classification as a "Sulfonamide Limited to

the Gastrointestinal Tract" [2], aiming to act locally on gut flora.

Current Applications and Market Outlook

Although its human medical use has declined, sulfaguanidine remains significant in several sectors. The

global market is projected to grow from an estimated USD 120 million in 2024 to USD 180 million by 2033,

with a compound annual growth rate (CAGR) of 5.5% [4]. Another analysis projects a stronger CAGR of

10.6% from 2025 to 2032, driven by demand in developing regions and veterinary applications [5].

The table below summarizes its primary contemporary uses:

Application Area Specific Use Key Rationale & Findings

Veterinary
Medicine [6]

Treatment of bacterial infections

in livestock (cattle, pigs, poultry),
such as enteritis.

Cost-effectiveness; improves animal health

and productivity; reports of faster recovery
and lower mortality.

Industrial
Chemistry [6]

Manufacturing of dyes and
pigments, particularly azo dyes.

Chemical properties facilitate synthesis;
provides consistent colorfastness and high

yield.

Agriculture [6] Component in fungicide and

pesticide formulations.

Antimicrobial properties help control plant

pathogens; can increase crop yields.

Pharmaceutical
R&D [6]

Foundation for developing new

antibiotic derivatives.

Aims to overcome bacterial resistance

issues associated with traditional
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Application Area Specific Use Key Rationale & Findings

sulfonamides.

Analytical
Chemistry [6] [3]

Reagent in laboratory assays and
solid-phase extraction.

Stability and reactivity are suitable for
detecting bacterial contamination and

analyzing environmental water samples.

Technical Data and Properties

For research and development purposes, the key technical data is summarized below.

Property Details

Chemical Name N-(4-aminobenzenesulfonyl)guanidine [7]

Molecular Formula C7H10N4O2S [7]

Average Molecular
Weight

214.24 g/mol [7]

CAS Number 57-67-0 [7]

Chemical Structure Aromatic benzenesulfonamide with a guanidine substituent on the sulfonamide

nitrogen (N1) [7] [1].

ATC Code A07AB03 [7] (Antidiarrheals, intestinal antiinflammatory/antiinfective agents).

pKa ~12.1 [3] (Strongly basic).

Solubility 0.805 mg/mL (predicted) [7]. Generally soluble in aqueous alkali hydroxides

[1].

Log P -1.22 (Hydrophilic) [1].

Experimental Protocols and Modern Research

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 7 Tech Support

https://www.linkedin.com/pulse/quick-primer-top-5-uses-sulfaguanidine-2025-i6xnf
https://www.sciencedirect.com/science/article/abs/pii/S0039914014005219
https://go.drugbank.com/drugs/DB13726
https://go.drugbank.com/drugs/DB13726
https://go.drugbank.com/drugs/DB13726
https://go.drugbank.com/drugs/DB13726
https://go.drugbank.com/drugs/DB13726
https://www.sciencedirect.com/topics/pharmacology-toxicology-and-pharmaceutical-science/sulfaguanidine
https://go.drugbank.com/drugs/DB13726
https://www.sciencedirect.com/science/article/abs/pii/S0039914014005219
https://go.drugbank.com/drugs/DB13726
https://www.sciencedirect.com/topics/pharmacology-toxicology-and-pharmaceutical-science/sulfaguanidine
https://www.sciencedirect.com/topics/pharmacology-toxicology-and-pharmaceutical-science/sulfaguanidine
https://www.smolecule.com/products/s544114?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Synthesis and Purification

Recent patent literature describes improved synthesis methods. One modern preparation involves a

purification process to achieve compendial grade quality. The workflow for this method is shown below.

Reaction Mass
(Technical Sulfaguanidine, Water, Charcoal)

Heat to 100-105°C
Hold for 35-40 min

Cool to 25°C
over 3-7 hours

Centrifuge

Wash with Purified Water

Dry at 100±10°C

Purified Sulfaguanidine
(Moisture ≤8%)

Click to download full resolution via product page

Workflow for a modern sulfaguanidine purification process [8].
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The washing step continues until impurities are reduced to specified limits: chlorides ≤ 0.02% and sulfates

≤ 0.04% [8].

Analytical and Environmental Detection

A specific Molecularly Imprinted Polymer (MIP) solid-phase extraction method has been developed to

isolate sulfaguanidine from complex water samples, addressing its challenging physicochemical properties

[3].

Template and Monomers: Sulfaguanidine is used as the template molecule. The functional
monomer is methacrylic acid (MAA), and the cross-linker is ethylene glycol dimethacrylate
(EDGMA), polymerized in acetonitrile [3].
SPE Procedure: The resulting MIP (MIPMAA) is packed into SPE cartridges. Water samples are

loaded, and interfering compounds are washed away. The target sulfaguanidine is then eluted with a
methanol-acetic acid mixture, leading to significantly improved recovery rates for analysis [3].

Future Perspectives and Research Directions

Research and commercial interest in sulfaguanidine are evolving in several key areas:

Combating Antibiotic Resistance: There is ongoing R&D into sulfaguanidine derivatives to create
next-generation antibiotics with improved efficacy and safety profiles [6].

Safety and Allergy Management: A 2025 study externally validated the SULF-FAST clinical decision
rule, a tool for stratifying patients' risk of sulfonamide antibiotic allergy. A SULF-FAST score of <3 was

associated with a >95% rate of negative direct oral challenge, allowing for safer patient delabeling [9].
Market and Regulatory Trends: The market growth is fueled by veterinary and industrial demand.

However, this is tempered by increasingly tight global regulations on antibiotic use and
environmental concerns, particularly regarding antibiotic residues [6] [5] [4].

Conclusion

Sulfaguanidine serves as a compelling example of a classic pharmaceutical agent that has found sustained,

niche utility. Its unique physicochemical properties, which initially defined its therapeutic application, now

underpin its value in veterinary science, industrial processes, and analytical chemistry. Future growth and
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relevance will be driven by innovation in derivative development, sophisticated analytical methods for

environmental monitoring, and careful adherence to an evolving regulatory landscape.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 7 / 7 Tech Support

https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s544114?utm_src=pdf-bulk
https://www.smolecule.com/products/s544114?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

